Cas no 1564759-71-2 (6-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one)

• Product Name: 6-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one
• CAS No: 1564759-71-2
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• CID: 5697221
• PubChem ID: 136677451
• Update Time: 2025-05-19

6-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one
• EN300-1301247
• 1564759-71-2
• 4(3H)-Quinazolinone, 6-fluoro-8-methyl-

• Inchi： 1S/C9H7FN2O/c1-5-2-6(10)3-7-8(5)11-4-12-9(7)13/h2-4H,1H3,(H,11,12,13)
• InChI Key： VKDRWCZDSYVPKS-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C2=C(C(NC=N2)=O)C=1

Computed Properties

• Exact Mass: 178.05424101g/mol
• Monoisotopic Mass: 178.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 319.3±52.0 °C(Predicted)
• pka: 1.33±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one

Professional Introduction to Compound with CAS No. 1564759-71-2 and Product Name: 6-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one

The compound with CAS No. 1564759-71-2 and the product name 6-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the quinazoline class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a fluoro substituent at the 6-position and a methyl group at the 8-position introduces unique electronic and steric properties, making this molecule a promising candidate for further investigation.

Quinazoline derivatives have long been studied for their pharmacological properties, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The structural framework of 6-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one allows for selective interactions with biological targets, which is a critical factor in drug design. Recent studies have highlighted the importance of fluorine atoms in modulating drug efficacy and bioavailability. The fluoro group enhances metabolic stability and binding affinity, while the methyl group contributes to optimal pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel quinazoline-based compounds for oncology applications. The 6-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one structure has shown promise in preclinical studies as a potential inhibitor of kinases and other enzymes involved in cancer cell proliferation. Its ability to disrupt critical signaling pathways makes it an attractive scaffold for further medicinal chemistry optimization. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives with enhanced activity against resistant cancer mutations.

The synthesis of 6-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. The incorporation of the fluoro substituent is particularly challenging due to its sensitivity to hydrolysis and oxidation, necessitating anhydrous conditions and inert atmospheres during synthesis.

Pharmacokinetic studies of 6-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits moderate solubility in both water and lipids, facilitating oral administration while maintaining sufficient bioavailability. Additionally, its metabolic stability ensures prolonged circulation time in vivo, allowing for once-daily dosing regimens. These characteristics make it an ideal candidate for clinical translation.

Emerging research suggests that the fluoro group in 6-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one plays a pivotal role in modulating enzyme interactions. Fluorinated aromatic compounds are known for their ability to enhance binding affinity through π-stacking interactions and dipole moments. This property has been exploited to design drugs with improved selectivity over off-target enzymes. Preliminary data indicate that this compound exhibits minimal toxicity at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

The development of 6-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one aligns with current trends in drug discovery towards personalized medicine. By leveraging structural diversity and computational biology tools, researchers can tailor quinazoline derivatives to target specific genetic mutations associated with diseases like cancer. The compound’s versatility as a scaffold allows for rapid modification to address unmet medical needs across various therapeutic areas.

Future directions in the study of 6-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one include exploring its mechanism of action in detail and conducting large-scale clinical trials to validate its efficacy in human populations. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate translation from bench to bedside. The integration of artificial intelligence (AI) in drug design is also expected to play a transformative role in optimizing this compound’s pharmacological profile.

In conclusion,6-Fluoro-8-methyl-(3,⁴)-dihydroquinazolin(izin)-⁴-one (CAS No. 1564759–71–2) represents a cutting-edge development in pharmaceutical chemistry with significant potential for therapeutic applications. Its unique structural features enhance binding affinity and metabolic stability while minimizing side effects. Continued research into this compound promises to yield novel treatments for debilitating diseases like cancer.